Cas no 30827-46-4 (3-Pyridinecarboxylicacid, copper(2+) salt (2:1))

3-Pyridinecarboxylicacid, copper(2+) salt (2:1) structure
30827-46-4 structure
Product Name:3-Pyridinecarboxylicacid, copper(2+) salt (2:1)
CAS No:30827-46-4
MF:C6H5CuNO2
MW:186.655402898788
CID:310390
PubChem ID:54610306
Update Time:2025-04-19

3-Pyridinecarboxylicacid, copper(2+) salt (2:1) Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylicacid, copper(2+) salt (2:1)
    • copper,pyridine-3-carboxylic acid
    • copper(II) nicotinate
    • nicotinic acid , copper (II)-nicotinate
    • Nicotinsaeure, Kupfer(II)-nicotinat
    • NSC127180
    • DTXSID60715148
    • 30827-46-4
    • copper;pyridine-3-carboxylic acid
    • NSC-127180
    • Inchi: 1S/C6H5NO2.Cu/c8-6(9)5-2-1-3-7-4-5;/h1-4H,(H,8,9);/q;+2
    • InChI Key: DTDHVWWEYFKXEG-UHFFFAOYSA-N
    • SMILES: [Cu+2].OC(C1C=NC=CC=1)=O

Computed Properties

  • Exact Mass: 185.96200
  • Monoisotopic Mass: 185.961626g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 114
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • PSA: 50.19000
  • LogP: 0.77730
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